![molecular formula C14H16N2O4S B5683017 methyl 1-(1,1-dioxido-1,2-benzisothiazol-3-yl)-4-piperidinecarboxylate](/img/structure/B5683017.png)
methyl 1-(1,1-dioxido-1,2-benzisothiazol-3-yl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 1-(1,1-dioxido-1,2-benzisothiazol-3-yl)-4-piperidinecarboxylate, also known as MBP, is a synthetic compound that has gained attention in the scientific community due to its potential use in various fields, such as medicine and agriculture. MBP is a heterocyclic compound that contains a piperidine ring and a benzisothiazole ring.
Mechanism of Action
The mechanism of action of methyl 1-(1,1-dioxido-1,2-benzisothiazol-3-yl)-4-piperidinecarboxylate is not fully understood. However, it is believed that this compound exerts its anticancer and antimicrobial effects by inhibiting certain enzymes and proteins that are involved in cell growth and division.
Biochemical and physiological effects:
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It has also been found to have antimicrobial properties, inhibiting the growth of bacteria and fungi. In vivo studies have shown that this compound can reduce tumor growth in mice.
Advantages and Limitations for Lab Experiments
One of the advantages of using methyl 1-(1,1-dioxido-1,2-benzisothiazol-3-yl)-4-piperidinecarboxylate in lab experiments is its synthetic nature, which allows for the production of large quantities of pure this compound. However, one of the limitations is that the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to test its effects.
Future Directions
There are several future directions for the research on methyl 1-(1,1-dioxido-1,2-benzisothiazol-3-yl)-4-piperidinecarboxylate. One direction is to further investigate its anticancer properties and develop it as a potential cancer treatment. Another direction is to explore its antimicrobial properties and develop it as a new antibiotic. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various biological systems.
Synthesis Methods
Methyl 1-(1,1-dioxido-1,2-benzisothiazol-3-yl)-4-piperidinecarboxylate can be synthesized through a multistep process that involves the reaction of piperidine, 2-chloro-1,1-dioxo-1,2-benzisothiazole, and methyl chloroformate. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dichloromethane. The product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
Methyl 1-(1,1-dioxido-1,2-benzisothiazol-3-yl)-4-piperidinecarboxylate has shown potential in various scientific research applications. One of the most promising applications is in the field of medicine, where this compound has been found to have anticancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
methyl 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4S/c1-20-14(17)10-6-8-16(9-7-10)13-11-4-2-3-5-12(11)21(18,19)15-13/h2-5,10H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSTYUWQDABUXAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCN(CC1)C2=NS(=O)(=O)C3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.